Cas no 2248304-40-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5,6-dimethyl-1-benzofuran-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5,6-dimethyl-1-benzofuran-3-carboxylate
• CAS No: 2248304-40-5
• MF: C₁₉H₁₃NO₅
• MW: 335.310225248337
• CID: 5887233
• PubChem ID: 165891345
• Update Time: 2025-06-15

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5,6-dimethyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248304-40-5
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5,6-dimethyl-1-benzofuran-3-carboxylate
• EN300-6518775

• Inchi： 1S/C19H13NO5/c1-10-7-14-15(9-24-16(14)8-11(10)2)19(23)25-20-17(21)12-5-3-4-6-13(12)18(20)22/h3-9H,1-2H3
• InChI Key： VXTSRQIIEMQQDJ-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C2C=C(C)C(C)=CC1=2

Computed Properties

• Exact Mass: 335.07937252g/mol
• Monoisotopic Mass: 335.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 76.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5,6-dimethyl-1-benzofuran-3-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5,6-dimethyl-1-benzofuran-3-carboxylate (CAS No. 2248304-40-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5,6-dimethyl-1-benzofuran-3-carboxylate (CAS No. 2248304-40-5) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of a 1,3-dioxo-isoindole moiety linked to a 5,6-dimethyl-benzofuran carboxylate ester. This combination of functional groups makes it a subject of interest in pharmaceutical and materials science research. The compound's CAS number 2248304-40-5 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and databases.

In recent years, the demand for novel heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5,6-dimethyl-1-benzofuran-3-carboxylate has surged due to their potential applications in drug discovery and functional materials. Researchers are particularly intrigued by its benzofuran core, which is known for its bioactivity in medicinal chemistry. The isoindole-1,3-dione (phthalimide) segment further enhances its versatility, as this group is frequently employed in the design of anti-inflammatory and anticancer agents. These attributes align with current trends in targeted drug delivery and small-molecule therapeutics, which dominate academic and industrial discussions.

The synthesis of CAS 2248304-40-5 typically involves multi-step organic reactions, including esterification and cyclization strategies. Advanced techniques such as microwave-assisted synthesis or catalyzed cross-coupling may optimize its production, addressing the growing need for sustainable chemistry practices. Analytical characterization via NMR spectroscopy, mass spectrometry, and HPLC purity testing ensures the compound meets rigorous quality standards. Such protocols are vital for applications in high-throughput screening or material science innovations, where reproducibility is paramount.

From a commercial perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5,6-dimethyl-1-benzofuran-3-carboxylate caters to niche markets in fine chemicals and research reagents. Its potential as a photoactive material or fluorescent probe has sparked interest in optoelectronics and bioimaging. Additionally, the compound's relevance to green chemistry initiatives—such as solvent-free synthesis or biodegradable intermediates—resonates with global sustainability goals. These facets make it a recurring topic in scientific forums and patent filings.

Safety and handling of CAS 2248304-40-5 adhere to standard laboratory protocols, with no significant hazards reported under normal conditions. However, researchers are advised to consult SDS (Safety Data Sheets) for specific storage recommendations, typically in cool, dry environments away from oxidizers. Regulatory compliance varies by region, but the compound is not classified under restricted categories, facilitating its use in academic and industrial settings without stringent legal barriers.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5,6-dimethyl-1-benzofuran-3-carboxylate represents a convergence of structural ingenuity and practical utility. Its dual functionality—bridging pharmacology and material science—positions it as a valuable candidate for future innovations. As interdisciplinary research expands, this compound is poised to address emerging challenges in precision medicine and smart materials, reinforcing its significance in modern chemistry.